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Compound of Interest

Compound Name: 2-Acetoxy-1-ethoxypropane

CAS No.: 54839-24-6

Cat. No.: B1265966

Get Quote

Synonyms: 1-Ethoxy-2-propyl acetate; Ethyl Proxitol Acetate; Propylene Glycol Monoethyl

Ether Acetate (PGEEA) Chemical Class: P-Series Glycol Ether Esters

Part 1: Executive Technical Summary
2-Acetoxy-1-ethoxypropane (CAS 54839-24-6) represents a critical solvent class in modern

chemical engineering and pharmaceutical formulation. As the acetate ester of 1-ethoxy-2-

propanol, it belongs to the "P-series" glycol ethers, which were developed to replace the toxic

ethylene glycol (E-series) derivatives.

For the drug development scientist, this molecule offers a unique "volatility sweet spot"—

evaporating slower than ethyl acetate but faster than DMSO or NMP—making it ideal for

controlled film formation in tablet coatings and transdermal patches. Its amphiphilic nature

allows it to solubilize both polar active pharmaceutical ingredients (APIs) and non-polar

polymer matrices (e.g., PLGA, HPMC).

Key Distinction: It is crucial to distinguish this "alpha-isomer" derivative (secondary alcohol

ester) from its "beta-isomer" regioisomer. The alpha-isomer degrades into relatively benign
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metabolites, whereas beta-isomers of glycol ethers are associated with significant reproductive

toxicity.

Part 2: Physicochemical & Mechanistic Profile
Chemical Identity & Properties[1]

Property Value Context for R&D

Molecular Formula C₇H₁₄O₃
Amphiphilic ether-ester

structure

Molecular Weight 146.19 g/mol
Low MW facilitates solvent

removal

Boiling Point 158–160 °C
Suitable for high-temperature

coating processes

Flash Point ~53 °C (Closed Cup)
Flammable; requires Class I

Div 2 handling

Density 0.94 g/cm³
Lighter than water; phase

separation possible

Solubility (Water) ~9.5 g/100 mL
Partially miscible; creates

emulsions at high conc.[1][2]

Vapor Pressure ~1.7 mmHg (20°C)
Low volatility reduces

"skinning" in film casting

Structural Isomerism & Safety
The commercial synthesis of propylene glycol ethers yields two isomers. CAS 54839-24-6

specifically denotes the ester of the major (alpha) isomer.

Alpha-isomer (Safe): 1-ethoxy-2-propyl acetate.[2][3][4] The ether linkage is on the primary

carbon; the acetate is on the secondary carbon.

Beta-isomer (Impurity): 2-ethoxy-1-propyl acetate. The ether is on the secondary carbon.
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Mechanistic Insight: The safety profile is dictated by the steric hindrance of the ether linkage

during metabolic oxidation.
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Figure 1: Isomeric distribution and metabolic fate. The alpha-isomer (CAS 54839-24-6)

hydrolyzes to a safe secondary alcohol, whereas the beta-isomer yields a primary alcohol

capable of oxidation to toxic alkoxy acids.

Part 3: Synthesis & Manufacturing
The industrial synthesis utilizes a direct esterification pathway. For high-purity pharmaceutical

grades, a solid acid catalyst (e.g., Amberlyst) is preferred over sulfuric acid to prevent corrosion

and sulfur contamination.

Reaction Pathway[4][5]
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Figure 2: Industrial synthesis via acid-catalyzed esterification. Continuous water removal is

critical to drive equilibrium toward the ester.

Part 4: Applications in Drug Development
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Solvent Casting & Film Coating
In the formulation of Amorphous Solid Dispersions (ASDs) or enteric tablet coatings, solvent

evaporation rate is critical.

Problem: Fast solvents (Acetone) cause "orange peel" defects due to rapid skinning. Slow

solvents (DMSO) require high heat to remove, degrading heat-sensitive APIs.

Solution: 2-Acetoxy-1-ethoxypropane provides a moderate evaporation rate (Evaporation

Rate ~0.4 vs. n-Butyl Acetate=1.0). This allows polymer chains (e.g., HPMC, Eudragit) to

relax and align during drying, forming a defect-free barrier.

Green Chemistry Substitution
It serves as a direct drop-in replacement for:

Ethoxyethyl Acetate (EEA): A Class 2 solvent (ICH Q3C) with known teratogenicity.

Cyclohexanone: Often used in electronics/polymers but has a harsh regulatory profile.

Part 5: Experimental Protocols
Protocol A: GC-FID Purity Analysis
Purpose: To quantify the alpha-isomer and detect trace beta-isomer or unreacted alcohol.

System Configuration:

Instrument: Agilent 7890 GC or equivalent with FID.

Column: DB-WAX or HP-INNOWax (30 m x 0.32 mm x 0.25 µm). Polar phase is required to

separate isomers.

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Inlet: Split/Splitless (Split ratio 50:1), Temp: 250°C.

Temperature Program:
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Initial: 50°C (Hold 2 min).

Ramp 1: 10°C/min to 200°C.

Final: 200°C (Hold 5 min).

Self-Validating Logic:

Retention Time Check: The alcohol precursor (1-ethoxy-2-propanol) will elute significantly

earlier than the ester due to hydrogen bonding with the wax phase.

Impurity Flag: Any peak eluting immediately after the main ester peak should be investigated

as the beta-isomer.

Protocol B: Residual Solvent Analysis (Headspace GC)
Purpose: Determining residual levels in final drug product (Limit typically < 5000 ppm if treated

as Class 3).

Sample Preparation:

Weigh 100 mg of drug product into a 20 mL headspace vial.

Add 5.0 mL of DMAc (Dimethylacetamide) or DMSO as diluent.

Seal and crimp.

Headspace Parameters:

Incubation: 80°C for 20 mins.

Syringe Temp: 100°C.

Injection Vol: 1.0 mL.

Analysis: Use the same GC-FID parameters as Protocol A, or a G43 (USP) column (6%

cyanopropylphenyl) for better solvent separation.
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Part 6: Safety & Toxicology[4]
Metabolic Pathway
The primary safety advantage of CAS 54839-24-6 lies in its hydrolysis.

Ingestion/Inhalation: Rapid absorption into the bloodstream.

Hydrolysis: Carboxylesterases cleave the acetate group.

Product: 1-ethoxy-2-propanol + Acetic Acid.[2]

Excretion: The secondary alcohol is conjugated (glucuronidation) and excreted. Unlike

primary alcohols (e.g., 2-methoxyethanol), it is not oxidized to an alkoxyacetic acid (the

metabolite responsible for testicular atrophy and teratogenicity in E-series ethers).

Handling Precautions
Flammability: Flash point is 53°C. Ground all equipment to prevent static discharge.

Inhalation: High vapor concentrations can cause central nervous system (CNS) depression

(dizziness, drowsiness). Use in a fume hood.

Skin: Defatting agent. Wear nitrile gloves (Breakthrough time > 4 hours).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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